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Compound of Interest

Compound Name: RSL3

CAS No.: 1219810-16-8

Cat. No.: B1680145

Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

the safety of your laboratory environment are paramount. Adherence to proper chemical

handling and disposal protocols is a critical component of responsible research. This guide

provides essential, step-by-step procedures for the safe disposal of RSL3, a potent inducer of

ferroptosis. By following these guidelines, you can ensure regulatory compliance, protect

personnel, and contribute to a culture of safety in your laboratory.

Immediate Safety and Handling
Before beginning any procedure involving RSL3, it is crucial to be familiar with its properties

and safe handling practices. While some safety data sheets (SDS) may not classify RSL3 as a

hazardous substance under the Globally Harmonized System (GHS), it is prudent to treat it as

potentially hazardous until more comprehensive information is available.

Key safety precautions include:

Do not ingest, inhale, or allow contact with eyes or skin.

Always handle RSL3 in a well-ventilated area, preferably within a chemical fume hood.
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Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Wash hands thoroughly after handling the compound.

RSL3 Properties and Storage
Proper storage is essential to maintain the stability and integrity of RSL3. Below is a summary

of its key quantitative data.

Property Data

Molecular Weight 440.9 g/mol

Form Crystalline solid

Storage Temperature -20°C

Stability ≥ 4 years at -20°C

Solubility
Soluble in DMSO (to 35 mg/mL), Ethanol (~25

mg/mL), and DMF (~30 mg/mL)

A stock solution can be prepared by dissolving RSL3 in an organic solvent such as DMSO,

ethanol, or dimethyl formamide (DMF).[1] It is recommended to purge the solvent with an inert

gas before preparing the solution.[1]

Step-by-Step RSL3 Disposal Protocol
The following protocol outlines the recommended procedure for the safe disposal of RSL3
waste, including pure compound, solutions, and contaminated materials. This process is

designed to comply with general laboratory hazardous waste guidelines.

Step 1: Waste Identification and Segregation
Properly identifying and segregating chemical waste is the foundation of safe disposal.

Identify all RSL3 waste streams:

Solid RSL3 Waste: Unused or expired pure RSL3 powder.
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Liquid RSL3 Waste: RSL3 solutions (e.g., in DMSO) and solvent rinsates from cleaning

contaminated glassware.

Contaminated Labware: Items such as pipette tips, centrifuge tubes, gloves, and weigh

boats that have come into direct contact with RSL3.

Segregate RSL3 waste:

Never mix RSL3 waste with other incompatible chemical waste streams.

Keep solid, liquid, and sharp-contaminated waste in separate, designated containers.

Step 2: Waste Collection and Containment
Use appropriate containers to collect and store RSL3 waste prior to disposal.

Select appropriate containers:

Use leak-proof, sealable containers made of a material compatible with the waste type

(e.g., polyethylene for solvent-based solutions).

For chemically contaminated sharps (e.g., needles or broken glass), use a designated,

puncture-resistant sharps container.[2]

Accumulate waste safely:

Keep waste containers securely closed at all times, except when adding waste.[3]

Store waste containers in a designated satellite accumulation area within the laboratory,

away from general work areas.

Use secondary containment (e.g., a larger bin or tray) for liquid waste containers to

mitigate spills.[3]

Step 3: Labeling Hazardous Waste
Clear and accurate labeling is a critical regulatory requirement.

Label each waste container immediately upon starting waste accumulation.
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The label must include the following information:

The words "Hazardous Waste".[4]

The full chemical name: "RSL3 ((1S,3R)-RSL3)". Avoid using abbreviations.[4]

For solutions, list all components and their approximate concentrations (e.g., "RSL3 in

DMSO, ~10 mM").[4]

The date when waste was first added to the container.[4]

The Principal Investigator's name and laboratory location (building and room number).[4]

Appropriate hazard pictograms (based on the solvents used and precautionary approach

for RSL3).[4]

Step 4: Arranging for Final Disposal
Disposal of hazardous waste must be handled by trained professionals.

Do not dispose of RSL3 waste down the sink or in the regular trash.

Once a waste container is full or ready for removal, contact your institution's Environmental

Health and Safety (EHS) department to schedule a waste pickup.[5][6]

Follow your institution's specific procedures for requesting and documenting the waste

pickup.

RSL3 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of RSL3
waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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